Cas no 1784324-96-4 (N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine)

• Product Name: N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine
• CAS No: 1784324-96-4
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6614809
• PubChem ID: 84763603
• Update Time: 2025-06-12

N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine
• EN300-1825903
• 1784324-96-4
• N-{[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}hydroxylamine

• Inchi： 1S/C7H13N3O/c1-6(2)10-7(5-9-11)3-4-8-10/h3-4,6,9,11H,5H2,1-2H3
• InChI Key： RJBISYFJBMIURQ-UHFFFAOYSA-N
• SMILES： ONCC1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 50.1Ų

Additional information on N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine

Professional Introduction to N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine (CAS No. 1784324-96-4)

N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1784324-96-4, has garnered attention due to its structural features and its implications in drug discovery and development. The molecular framework of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system known for its broad spectrum of biological interactions, alongside an hydroxylamine functional group that contributes to its reactivity and potential pharmacological effects.

The pyrazole core in N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine plays a crucial role in determining its chemical properties and biological behavior. Pyrazoles are widely recognized for their versatility in medicinal chemistry, serving as key scaffolds in the design of various therapeutic agents. The presence of the propyl substituent at the 1-position of the pyrazole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This characteristic is particularly valuable in drug development, where achieving optimal pharmacokinetic profiles is essential for therapeutic efficacy.

The hydroxylamine group at the 5-position of the pyrazole ring introduces a polar functional moiety, which can influence both the solubility and reactivity of the compound. Hydroxylamine derivatives are known to exhibit diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The combination of these two functional groups in N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine suggests that it may possess multiple modes of action, making it a promising candidate for further investigation in pharmacological research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine with greater accuracy. These computational tools allow for the virtual screening of large libraries of compounds, identifying potential hits that can be further optimized for specific therapeutic targets. The integration of machine learning algorithms has further enhanced the precision of these predictions, enabling more efficient drug discovery processes.

In vitro studies have begun to explore the pharmacological profile of N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The pyrazole moiety has been shown to interact with various biological targets, including kinases and transcription factors, while the hydroxylamine group can modulate redox-sensitive signaling pathways. These interactions could potentially make N-{1-(propan-2-yl)-1H-pyrazol-5-ylmethyl}hydroxylamine a valuable tool in developing novel therapeutics for conditions such as arthritis, asthma, and other inflammatory disorders.

The synthesis of N-{1-(propan-2-yl)-1H-pyrazol-5-ymethyl}hydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development.

The safety profile of N-{1-(propan-2-yl)-1H-pyrazol-5-ymethyl}hydroxylamine is an important consideration in its potential application as a pharmaceutical agent. Preliminary toxicological studies have been conducted to assess its acute toxicity and potential long-term effects. These studies involve evaluating parameters such as oral LD50 values, skin irritation tests, and chronic toxicity assessments. The results from these studies will provide critical insights into the safety margins and potential side effects associated with this compound.

The regulatory landscape for new pharmaceutical entities necessitates rigorous evaluation before they can be approved for clinical use. N-{1-(propan-2-yl)-1H-pyrazol-5-ylnmethyl}hydroxylamine will need to undergo comprehensive preclinical testing to demonstrate both efficacy and safety before human trials can be initiated. This includes detailed pharmacokinetic studies to understand how the compound is absorbed, distributed, metabolized, and excreted by the body.

The integration of genomics and proteomics into drug discovery has opened new avenues for understanding how compounds like N-{1-(propan--2-yll)-l-H-pyraZol-S-yiMethyllHydroxlaminel interact with biological systems at a molecular level. By analyzing gene expression profiles and protein interactions, researchers can gain insights into the mechanisms by which this compound exerts its effects. This information can guide the design of more targeted therapies with improved efficacy and reduced side effects.

The future prospects for N-{l(propan-Z-yll)l-H-pyrAzol-S-yiMethyllHydroxlaminel are promising given its unique structural features and potential biological activities. Ongoing research aims to optimize its chemical properties through structural modifications to enhance its therapeutic potential. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are likely to accelerate progress in this area.